Cas no 123366-97-2 ((S)-α-methyl-1H-Pyrrole-1-acetaldehyde)
123366-97-2 structure
Product Name:(S)-α-methyl-1H-Pyrrole-1-acetaldehyde
CAS No:123366-97-2
MF:C7H9NO
MW:123.152461767197
CID:104168
Update Time:2024-01-24
(S)-α-methyl-1H-Pyrrole-1-acetaldehyde Chemical and Physical Properties
Names and Identifiers
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- (S)-α-methyl-1H-Pyrrole-1-acetaldehyde
- 1H-Pyrrole-1-acetaldehyde,alpha-methyl-,(S)-(9CI)
- 1H-Pyrrole-1-acetaldehyde,a-methyl-, (S)- (9CI)
- 1H-Pyrrole-1-acetaldehyde, α-methyl-, (αS)-
-
- Inchi: 1S/C7H9NO/c1-7(6-9)8-4-2-3-5-8/h2-7H,1H3/t7-/m0/s1
- InChI Key: PLVVVRGZOHMSNO-ZETCQYMHSA-N
- SMILES: N1([C@@H](C)C=O)C=CC=C1
Computed Properties
- Exact Mass: 123.068
- Monoisotopic Mass: 123.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22A^2
Experimental Properties
- Density: 0.99±0.1 g/cm3(Predicted)
- Boiling Point: 78-81 °C(Press: 5 Torr)
- pka: -3.90±0.70(Predicted)
(S)-α-methyl-1H-Pyrrole-1-acetaldehyde Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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